2,2-Dimethyl-1-(pyrazin-2-yl)cyclopropanol

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 2,2-dimethyl-1-pyrazin-2-ylcyclopropan-1-ol
• InChI: InChI=1S/C9H12N2O/c1-8(2)6-9(8,12)7-5-10-3-4-11-7/h3-5,12H,6H2,1-2H3
• InChI Key: VAHYITAVURITSX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(C2=NC=CN=C2)O)C

Description

2,2-Dimethyl-1-(pyrazin-2-yl)cyclopropanol is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-methyl-1-(pyrazin-2-yl)butan-1-one (1.0 g, 6.1 mmol) in 120 mL of a 19/1 mixture of tert-butanol and benzene was irradiated using a 6 W 366 nm lamp (TLC lamp) in a pyrex glass tube. The conversion was 50% after 16 h and 80% after 40 h. At this point the volatiles were removed in vacuo and the material was purified by column chromatography (silica, EtOAc/heptanes 1/4) to afford 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropanol as a reddish-brown oil (375 mg; 38%). 1H NMR (CDCl3) 0.90 (3H, s), 1.00 (2H, d), 1.40 (2H, s), 3.20 (1H, s), 8.42 (1H, m), 8.50 (1H, m), 8.76 (1H, m).